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Compound of Interest

Compound Name: 1,3-Benzoxazol-4-amine

Cat. No.: B1270219 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

1,3-Benzoxazol-4-amine (CAS 163808-09-1), a key biochemical for proteomics research.[1]

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment
1,3-Benzoxazol-4-amine and similar compounds are classified as irritants and may be harmful

if swallowed, in contact with skin, or inhaled.[2][3][4] It is imperative to use appropriate

Personal Protective Equipment (PPE) to minimize exposure.

Summary of Required Personal Protective Equipment

Protection Type Recommended Equipment Specification

Eye/Face Protection
Safety goggles with side-

shields

Conforming to EN 166 (EU) or

NIOSH (US)[3][5]

Skin Protection
Chemical-resistant gloves and

protective clothing

Gloves must be inspected prior

to use.[3][5]

Respiratory Protection Full-face respirator

Use if exposure limits are

exceeded or irritation is

experienced.[3]
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential to ensure safety when working with 1,3-
Benzoxazol-4-amine.

Step-by-Step Handling Procedure:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[6]

Work in a well-ventilated area or under a chemical fume hood.[3][7]

Inspect all PPE for integrity before use.

Handling:

Avoid the formation of dust and aerosols.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3]

Wash hands thoroughly after handling.[6][7][8]

Do not eat, drink, or smoke in the handling area.[4][6]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3][6]

Keep the container tightly closed.[2][3][6]

Store locked up.[2][6]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[2][3][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Get medical attention.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get medical attention

immediately.[2][3]

Spill and Leak Procedures:

Evacuate non-essential personnel from the area.[3][9]

Wear appropriate PPE, including respiratory protection.

Avoid dust formation.[3]

Contain the spill using an inert absorbent material.[9]

Collect the spilled material into a suitable container for disposal.[3]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of 1,3-Benzoxazol-4-amine and its containers is crucial to prevent

environmental contamination.
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Disposal Guidelines:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][6][7][8][9]

As sold, the discarded product may be considered a RCRA hazardous waste based on its

characteristics. The EPA hazardous waste number D002 may apply.[9]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,3-Benzoxazol-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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